Cas no 596129-25-8 ((+/-)-N-trifluoroacetyl pipecolic acid)

• Product Name: (+/-)-N-trifluoroacetyl pipecolic acid
• CAS No: 596129-25-8
• MF: C₈H₁₀F₃NO₃
• MW: 225.16511297226
• CID: 3038432
• PubChem ID: 11413458
• Update Time: 2025-04-21

(+/-)-N-trifluoroacetyl pipecolic acid Chemical and Physical Properties

Names and Identifiers

• (+/-)-N-trifluoroacetyl pipecolic acid
• SCHEMBL3709711
• starbld0011219
• 596129-25-8
• EN300-7121252
• 1-(2,2,2-trifluoroacetyl)piperidine-2-carboxylic Acid
• AKOS009369024
• 1-(Trifluoroacetyl)piperidine-2-carboxylic acid
• MFCD11648773
• ALBB-031898
• LS-11648

• Inchi： 1S/C8H10F3NO3/c9-8(10,11)7(15)12-4-2-1-3-5(12)6(13)14/h5H,1-4H2,(H,13,14)
• InChI Key： SVXWNJBAQWRECG-UHFFFAOYSA-N
• SMILES： FC(C(N1CCCCC1C(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 225.06100
• Monoisotopic Mass: 225.06127767Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• PSA: 57.61000
• LogP: 0.95230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives